(2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid

• Molecular Formula: C10H18N2O5
• Molecular Weight: 248.25 g/mol
• IUPAC Name: (2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C10H18N2O5/c1-10(2,3)17-9(16)12-6(8(14)15)4-5-7(11)13/h6H,4-5H2,1-3H3,(H2,11,13)(H,12,16)(H,14,15)/t6-/m0/s1/i11+1,12+1
• InChI Key: VVNYDCGZZSTUBC-NDZZZHTGSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[15NH][C@@H](CCC(=O)[15NH2])C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)NC(CCC(=O)N)C(=O)O

Description

(2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid is a compound of interest in various scientific fields due to its unique structure and properties. This compound is characterized by the presence of isotopically labeled nitrogen atoms, which makes it valuable for research applications, particularly in the study of metabolic pathways and enzyme mechanisms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid typically involves the protection of amino acids followed by isotopic labeling. . The reaction conditions often require careful control of temperature and pH to ensure the stability of the intermediate compounds.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated peptide synthesizers. The process includes the sequential addition of protected amino acids, followed by deprotection and isotopic labeling steps. The use of high-purity reagents and solvents is crucial to achieve the desired yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: This reaction can occur under acidic or basic conditions, often using reagents like hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions to achieve the desired transformations. For example, oxidation reactions may be carried out in aqueous or organic solvents at controlled temperatures, while reduction reactions may require anhydrous conditions to prevent side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may lead to the formation of carboxylic acids or aldehydes, while reduction may yield amines or alcohols.

Scientific Research Applications

(2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex molecules and peptides.

Biology: Employed in the study of metabolic pathways and enzyme mechanisms due to its isotopic labeling.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of novel drugs.

Industry: Utilized in the production of high-purity chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid involves its interaction with specific molecular targets and pathways. The isotopically labeled nitrogen atoms allow researchers to trace the compound’s metabolic fate and identify its interactions with enzymes and other biomolecules. This information is valuable for understanding the compound’s biological effects and potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

• (2S)-2-amino-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]propanoic acid
• 4-[(2-Methylpropan-2-yl)oxycarbonyl(15N)aminomethyl]cyclohexane-1-carboxylic acid

Uniqueness

What sets (2S)-5-(15N)azanyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]-5-oxopentanoic acid apart from similar compounds is its specific isotopic labeling, which provides unique insights into metabolic processes and enzyme mechanisms. This makes it a valuable tool for researchers in various scientific fields.